Cas no 1157360-85-4 (1-Propanone, 1-(4-bromophenyl)-2-(ethylthio)-)

• Product Name: 1-Propanone, 1-(4-bromophenyl)-2-(ethylthio)-
• CAS No: 1157360-85-4
• MF: C₁₁H₁₃BrOS
• MW: 273.189321279526
• CID: 5157218
• Update Time: 2025-11-01

1-Propanone, 1-(4-bromophenyl)-2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-2-(ethylthio)propan-1-one
• 1-(4-bromophenyl)-2-(ethylsulfanyl)propan-1-one
• 1-Propanone, 1-(4-bromophenyl)-2-(ethylthio)-

• Inchi： 1S/C11H13BrOS/c1-3-14-8(2)11(13)9-4-6-10(12)7-5-9/h4-8H,3H2,1-2H3
• InChI Key： OGGHDQVRYOWQFD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C)SCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4

Additional information on 1-Propanone, 1-(4-bromophenyl)-2-(ethylthio)-

Comprehensive Overview of 1-Propanone, 1-(4-bromophenyl)-2-(ethylthio)- (CAS No. 1157360-85-4)

1-Propanone, 1-(4-bromophenyl)-2-(ethylthio)- (CAS No. 1157360-85-4) is an organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a 4-bromophenyl group and an ethylthio moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutic agents.

The compound's molecular formula and structural features align with current trends in small molecule drug development, a hot topic in the pharmaceutical industry. With the rise of personalized medicine and targeted therapies, compounds like 1-Propanone, 1-(4-bromophenyl)-2-(ethylthio)- are being studied for their ability to interact with specific biological targets. This aligns with frequent searches on platforms like Google and AI-driven databases, where users often inquire about "new drug intermediates 2024" or "bromophenyl derivatives in medicine."

From a synthetic chemistry perspective, 1-Propanone, 1-(4-bromophenyl)-2-(ethylthio)- is valued for its reactivity and potential as a building block for more complex molecules. Its bromophenyl group offers opportunities for further functionalization, a key requirement in modern medicinal chemistry. This aspect resonates with queries such as "how to modify bromophenyl compounds" or "ethylthio group reactivity," which are commonly searched by chemists and researchers.

In addition to its pharmaceutical applications, this compound is also relevant in material science. The incorporation of sulfur-containing groups like ethylthio has been linked to enhanced material properties, such as improved conductivity or stability. This ties into the growing interest in organic electronic materials, a trending topic in scientific communities and search engines alike.

Quality control and analytical characterization of 1-Propanone, 1-(4-bromophenyl)-2-(ethylthio)- are critical for its use in research and industrial applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and verify structural integrity. These methods are frequently searched by professionals looking for "analytical techniques for ketone derivatives" or "CAS 1157360-85-4 characterization."

Environmental and safety considerations are also paramount when handling 1-Propanone, 1-(4-bromophenyl)-2-(ethylthio)-. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. This aligns with the increasing focus on green chemistry and sustainable synthesis, topics that dominate discussions in both academic and industrial settings.

In summary, 1-Propanone, 1-(4-bromophenyl)-2-(ethylthio)- (CAS No. 1157360-85-4) is a compound of significant interest due to its multifaceted applications in pharmaceuticals, material science, and synthetic chemistry. Its relevance to current research trends and frequent search queries makes it a valuable subject for further exploration and innovation.